molecular formula C14H18Cl2N2O3S B3447378 N-(2,4-dichlorobenzyl)-1-(methylsulfonyl)-4-piperidinecarboxamide

N-(2,4-dichlorobenzyl)-1-(methylsulfonyl)-4-piperidinecarboxamide

Cat. No. B3447378
M. Wt: 365.3 g/mol
InChI Key: LJQLITGFOGDTEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dichlorobenzyl alcohol is an antiseptic found in commercially available throat lozenges . It’s also used to deactivate Respiratory syncytial virus and SARS-Cov .


Physical And Chemical Properties Analysis

2,4-Dichlorobenzyl alcohol appears as white crystals or powder or crystalline powder or needles or lumpy crystalline powder . It is soluble in water, methanol, and chloroform .

Scientific Research Applications

Antiseptic in Throat Lozenges

The compound is used as an antiseptic in commercially available throat lozenges . It’s effectiveness in providing symptomatic relief for patients with acute sore throat due to upper respiratory tract infection (URTI) has been studied .

Antiviral Action

The compound has some in vitro antiviral action . It has been used to deactivate Respiratory syncytial virus and SARS-Cov .

Analgesic Properties

The compound has analgesic properties, providing relief of pain in patients with acute sore throat due to URTIs .

Development of New Drugs

Scientific research is used to develop new drugs . The compound could potentially be used in the development of new drugs, given its antiseptic and antiviral properties.

Medical Treatments

The compound could potentially be used in medical treatments , especially those related to respiratory tract infections, given its effectiveness in providing symptomatic relief.

Understanding Disease Causes and Risk Factors

The compound could potentially be used in research to understand the causes and risk factors of diseases , especially those related to respiratory tract infections.

Mechanism of Action

2,4-Dichlorobenzyl alcohol, an antiseptic, is used in throat lozenges to help soothe sore throats due to upper respiratory tract infections .

properties

IUPAC Name

N-[(2,4-dichlorophenyl)methyl]-1-methylsulfonylpiperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18Cl2N2O3S/c1-22(20,21)18-6-4-10(5-7-18)14(19)17-9-11-2-3-12(15)8-13(11)16/h2-3,8,10H,4-7,9H2,1H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJQLITGFOGDTEI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)N1CCC(CC1)C(=O)NCC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18Cl2N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-dichlorobenzyl)-1-(methylsulfonyl)piperidine-4-carboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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